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Compound of Interest

Compound Name: (R)-1-(3-bromophenyl)ethanamine

Cat. No.: B068066 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides critical safety and logistical information for the handling, use, and

disposal of (R)-1-(3-bromophenyl)ethanamine. Adherence to these procedures is essential

for ensuring laboratory safety and maintaining experimental integrity.

(R)-1-(3-bromophenyl)ethanamine is a chemical compound that requires careful handling due

to its hazardous properties. It is harmful if swallowed, causes severe skin burns and eye

damage, and is toxic to aquatic life with long-lasting effects[1][2]. The signal word for this

chemical is "Danger"[1][2].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (R)-1-(3-
bromophenyl)ethanamine to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and use proper removal

techniques to avoid skin

contact[3][4]. Change gloves

regularly or immediately if

contaminated[5][6].

Eye and Face Protection Safety goggles and face shield

Wear chemical splash goggles

at all times. For splash

hazards, a face shield

(minimum 8 inches) is also

required[3][7][8].

Skin and Body Protection Laboratory coat

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required[6]. A lab coat must

be worn for protection[7].

Respiratory Protection
Not generally required with

adequate ventilation

Work should be conducted in a

certified chemical fume hood to

prevent inhalation of vapors[7]

[9]. If a fume hood is not

available or in case of a large

spill, a NIOSH-approved

respirator may be necessary[5]

[10].

Operational Plan: Step-by-Step Handling and
Disposal
1. Preparation and Engineering Controls:
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Ensure a chemical fume hood is operational and available for all handling procedures. The

sash should be kept as low as possible[7].

An emergency eyewash station and safety shower must be readily accessible[11].

Keep spill control materials, such as absorbent pads and sodium thiosulfate solution for

neutralizing bromine compounds, in the immediate vicinity[4][7].

2. Handling and Use:

Before handling, wash hands thoroughly. Don all required PPE as specified in the table

above.

Conduct all transfers and manipulations of (R)-1-(3-bromophenyl)ethanamine inside a

chemical fume hood to minimize inhalation exposure[7][12].

Avoid direct contact with skin, eyes, and clothing[3][7].

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area away from incompatible materials[7][12].

Store in a dark place under an inert atmosphere at room temperature[1].

3. First Aid Procedures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

including under the eyelids, and seek immediate medical attention[7][10][11].

In case of skin contact: Immediately wash off with soap and plenty of water for at least 15

minutes while removing all contaminated clothing and shoes. Seek immediate medical

attention[10][11].

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use

mouth-to-mouth resuscitation. Seek immediate medical attention[7].

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately[10][11].
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4. Spill Management:

Small spills (<1 liter): Evacuate the immediate area. Wearing appropriate PPE, confine the

spill with absorbent material. Treat the spill with sodium thiosulfate solution to neutralize it.

Collect the absorbed material into a suitable, closed container for hazardous waste

disposal[7][9].

Large spills (>1 liter): Evacuate the laboratory and notify emergency personnel

immediately[7].

5. Disposal Plan:

All waste containing (R)-1-(3-bromophenyl)ethanamine, including contaminated

consumables like gloves and paper towels, must be treated as hazardous waste.

Collect liquid waste in a designated, labeled, and sealed container.

Collect solid waste, such as contaminated gloves and absorbent materials, in a separate,

clearly labeled hazardous waste container[12].

Dispose of all waste through an approved waste disposal facility, following all local, state,

and federal regulations[11][13].

Logical Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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